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Compound of Interest

Compound Name: Tetramethylgermane

Cat. No.: B1562461

This technical guide provides a comprehensive overview of the thermochemical data available
for tetramethylgermane (Ge(CHs)4). Designed for researchers, scientists, and professionals in
drug development, this document consolidates key quantitative data, details experimental
methodologies, and illustrates the relationships between various thermochemical parameters.

Quantitative Thermochemical Data

The following tables summarize the critical thermochemical properties of tetramethylgermane,
facilitating easy comparison and reference.

Table 1: Enthalpy and Entropy Values for Tetramethylgermane
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Property State Value Units Reference

Enthalpy of

) Liquid -131.1+8.3 kJ mol-1 [1][2]
Formation (AfH°®)

Enthalpy of

) Gas -102.6 +8.3 kJ mol—1 [11[2]
Formation (AfH°®)

Heat of Fusion

Solid to Liquid 1779.9+1.7 cal mol—1t [3]
(AH_fus)

Heat of
Vaporization
(AH_vap) at 285
K

Liquid to Gas 6722 + 10 cal mol—1 [3]

Entropy (S°) of
Ideal Gas at 285  Gas 89.81 +0.15 cal deg=t mol—1 [3]
Kand 1 atm

Mean Ge-C
Bond

] o - 264.2 kJ mol—1 [1][2]
Dissociation

Energy

Table 2: Heat Capacity and Fusion Data for Tetramethylgermane

Temperature .
Property ) Value Units Reference
Heat Capacity
15 to 300 - - [3]
(Cp)
Temperature of
184.368 + 0.010 - K [3]

Fusion

Experimental Protocols

The determination of the thermochemical data presented above relies on precise experimental
techniques. The following sections detail the methodologies employed in key studies.
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2.1. Combustion Calorimetry for Enthalpy of Formation

The standard enthalpy of formation of tetramethylgermane was determined using bomb

calorimetry.[1][2]

Sample Preparation: A highly purified sample of tetramethylgermane was used. Purification
was achieved through preparative-scale vapor-phase chromatography to ensure the
absence of impurities that could affect the combustion process.[2]

Combustion Process: The sample was combusted in a bomb calorimeter in the presence of
oxygen at a pressure of 25 atmospheres.[1][2] The combustion reaction is as follows:
Ge(CHs)a(l) + 802(g) —» GeO2(c, hexagonal) + 4CO2(g) + 6H20(1)[2]

Product Analysis: A full quantitative analysis of the combustion products was performed to
account for any incomplete combustion.[1][2] This involved developing a method to
quantitatively determine germanium dioxide, germanium monoxide, elementary germanium,
and carbon in the presence of each other.[2]

Corrections: Corrections were made for the enthalpy of solution of the portion of germanium
dioxide that dissolved in the small amount of water present at the end of the experiment.[2]

2.2. Heat Capacity and Entropy Determination

The heat capacity and, subsequently, the entropy of tetramethylgermane were determined

over a temperature range of 15 to 300 K.[3]

Calorimetry: A calorimeter was used to measure the heat capacity of the sample at various
temperatures.

Heat of Fusion Measurement: The heat of fusion was determined by measuring the energy
required to melt a known amount of the solid sample at its melting point.[3]

Vapor Pressure and Heat of Vaporization: The vapor pressure of the liquid was measured,
and from this, the heat of vaporization at 285 K was determined.[3]

Entropy Calculation: The experimental data for heat capacity, heat of fusion, and heat of
vaporization were used to calculate the entropy of the ideal gas at 285 K and 1 atm.[3] The

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1582461?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567/unauth
https://www.benchchem.com/product/b1582461?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567/unauth
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567/unauth
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567/unauth
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567/unauth
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567/unauth
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567/unauth
https://www.benchchem.com/product/b1582461?utm_src=pdf-body
https://pubs.aip.org/aip/jcp/article/52/9/4545/86487/Entropy-and-Related-Thermodynamic-Properties-of
https://pubs.aip.org/aip/jcp/article/52/9/4545/86487/Entropy-and-Related-Thermodynamic-Properties-of
https://pubs.aip.org/aip/jcp/article/52/9/4545/86487/Entropy-and-Related-Thermodynamic-Properties-of
https://pubs.aip.org/aip/jcp/article/52/9/4545/86487/Entropy-and-Related-Thermodynamic-Properties-of
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

potential barrier to rotation of the methyl groups was also determined by comparing the
calculated and experimental entropies.[3]

Visualization of Thermochemical Relationships

The following diagram illustrates the logical flow and relationship between experimentally
determined thermochemical quantities and derived properties for tetramethylgermane.
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Thermochemical property derivation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetramethylgermane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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